Cas no 1806593-27-0 (Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate)

• Product Name: Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate
• CAS No: 1806593-27-0
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 5008410
• Update Time: 2025-06-15

Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate

• Inchi： 1S/C14H18O4/c1-3-18-14(17)7-6-11-5-4-10(2)12(8-11)9-13(15)16/h4-5,8H,3,6-7,9H2,1-2H3,(H,15,16)
• InChI Key： KQDRIVHUEAKLGB-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC(C)=C(CC(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate

Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate (CAS No. 1806593-27-0): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate, identified by its unique Chemical Abstracts Service (CAS) number 1806593-27-0, represents a compound of significant interest in the realms of chemical biology and medicinal chemistry. This ester derivative, characterized by its intricate aromatic and aliphatic substituents, has garnered attention due to its potential pharmacological properties and structural versatility. The compound's molecular framework, featuring a phenyl ring modified with both carboxymethyl and methyl groups, along with a propanoate ester moiety, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate contributes to its unique chemical properties. The presence of the carboxymethyl group introduces both hydrophilic and hydrophobic characteristics, enhancing its solubility in various solvents and facilitating interactions with biological targets. Additionally, the methyl group at the para position relative to the carboxymethyl substituent influences the electronic distribution across the aromatic ring, potentially modulating reactivity and binding affinity. These structural features make the compound an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small molecules with therapeutic potential. Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate has emerged as a compound of interest in this context. Its derivatives have been explored for their ability to interact with biological pathways involved in inflammation, cancer, and neurodegenerative diseases. For instance, studies have demonstrated that modifications to the phenyl ring can enhance binding affinity to specific enzymes and receptors, leading to improved pharmacological outcomes.

The compound's relevance is further underscored by its potential role in modulating enzyme activity. Enzymes such as kinases and phosphatases play crucial roles in cellular signaling pathways, and inhibitors or modulators of these enzymes are often targeted in drug development. The structural features of Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate make it a versatile scaffold for designing inhibitors that can selectively target these enzymes without off-target effects. This selectivity is critical for ensuring efficacy while minimizing side effects.

Advances in computational chemistry and molecular modeling have accelerated the process of identifying promising drug candidates like Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate. These techniques allow researchers to predict binding affinities, optimize molecular structures, and simulate interactions with biological targets with high precision. Such computational approaches have been instrumental in guiding experimental design and accelerating the discovery of novel therapeutics.

The synthesis of Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the carboxymethyl group onto the phenyl ring followed by esterification with propanoic acid. Recent advancements in synthetic methodologies have enabled more efficient and sustainable routes to this compound, reducing waste and improving scalability.

In conclusion, Ethyl 3-(3-(carboxymethyl)-4-methylphenyl)propanoate (CAS No. 1806593-27-0) represents a fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it a versatile scaffold for designing novel bioactive molecules with therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation drugs targeting various diseases.